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Cat. No.: B15562902
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\ J

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the solid-phase synthesis of the
antimicrobial peptide PGLa using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry and
trifluoroacetic acid (TFA) for final cleavage. PGLa is a 21-residue peptide amide with the
sequence Gly-Met-Ala-Ser-Lys-Ala-Gly-Ala-lle-Ala-Gly-Lys-lle-Ala-Lys-Val-Ala-Leu-Lys-Ala-
Leu-NH2.[1][2] It is @ member of the magainin family of antimicrobial peptides found in the skin
of the African clawed frog, Xenopus laevis.[1][3]

These protocols are intended for laboratory personnel experienced in solid-phase peptide
synthesis (SPPS). All procedures involving hazardous chemicals, such as trifluoroacetic acid,
should be performed in a well-ventilated fume hood with appropriate personal protective
equipment.

Materials and Reagents
Resins, Amino Acids, and Reagents
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Component

Description

Recommended Supplier

Rink Amide MBHA Resin

100-200 mesh, ~0.5 mmol/g
substitution

Major peptide synthesis

suppliers

Fmoc-protected Amino Acids

Standard side-chain protection
(e.g., Boc for Lys, Trt for
Asn/GIn/His, tBu for
Ser/Thr/Tyr/Asp/Glu)

Major peptide synthesis

suppliers

O-(Benzotriazol-1-yl)-
N,N,N',N'-tetramethyluronium
hexafluorophosphate (HBTU)

Coupling reagent

Major peptide synthesis

suppliers

N,N-Diisopropylethylamine
(DIPEA)

Base for coupling reaction

Sigma-Aldrich, Thermo Fisher
Scientific

Piperidine

For Fmoc deprotection

Sigma-Aldrich, Thermo Fisher

Scientific

N,N-Dimethylformamide (DMF)

Peptide synthesis grade,
amine-free

Sigma-Aldrich, Thermo Fisher
Scientific

Dichloromethane (DCM)

Peptide synthesis grade

Sigma-Aldrich, Thermo Fisher
Scientific

Trifluoroacetic acid (TFA)

Reagent grade

Sigma-Aldrich, Thermo Fisher

Scientific

Sigma-Aldrich, Thermo Fisher

Triisopropylsilane (TIPS) Scavenger o
Scientific
o Sigma-Aldrich, Thermo Fisher
1,2-Ethanedithiol (EDT) Scavenger -
Scientific
) Sigma-Aldrich, Thermo Fisher
Diethyl ether Anhydrous -
Scientific
o Sigma-Aldrich, Thermo Fisher
Acetonitrile (ACN) HPLC grade o
Scientific
Water HPLC grade -
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PGLa Peptide Synthesis Protocol

This protocol is based on a 0.1 mmol synthesis scale. Adjustments may be necessary for
different scales.

Resin Preparation and Swelling

» Weigh 200 mg of Rink Amide MBHA resin (~0.1 mmol) into a solid-phase synthesis vessel.

e Add 5 mL of DMF to the resin and allow it to swell for at least 1 hour at room temperature
with occasional agitation.

e Drain the DMF from the vessel.

Fmoc-Deprotection

e Add 5 mL of 20% (v/v) piperidine in DMF to the resin.

Agitate the mixture for 5 minutes at room temperature.

Drain the solution.

Repeat steps 1-3 one more time.

Wash the resin thoroughly with DMF (5 x 5 mL).

Amino Acid Coupling

 In a separate vial, dissolve 0.4 mmol of the desired Fmoc-amino acid and 0.39 mmol of
HBTU in 2 mL of DMF.

e Add 0.8 mmol (136 L) of DIPEA to the amino acid solution and mix for 1 minute to pre-
activate.

e Add the activated amino acid solution to the deprotected resin.
o Agitate the mixture for 1-2 hours at room temperature.

» Drain the coupling solution and wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL).
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Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is positive
(blue beads), repeat the coupling step.

Repeat the deprotection and coupling cycles for each amino acid in the PGLa sequence.

Cleavage and Deprotection

Caution: This procedure must be performed in a chemical fume hood.

After the final amino acid coupling and deprotection, wash the resin with DCM (5 x 5 mL) and
dry it under a stream of nitrogen.

Prepare a cleavage cocktail of TFA/TIPS/Water/EDT (94:1:2.5:2.5, viviviv). For 0.1 mmol of
resin, prepare 5 mL of the cocktail.

Add the cleavage cocktail to the dried resin.
Agitate the mixture for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide into a clean centrifuge
tube.

Wash the resin with an additional 1-2 mL of TFA and combine the filtrates.

Precipitate the crude peptide by adding the TFA solution dropwise to 40 mL of cold diethyl
ether.

Centrifuge the mixture at 3000 rpm for 10 minutes.
Decant the ether and wash the peptide pellet with cold diethyl ether (2 x 20 mL).

Dry the crude peptide pellet under vacuum.

Purification and Analysis
Purification by Reversed-Phase HPLC

The crude PGLa peptide is purified by reversed-phase high-performance liquid
chromatography (RP-HPLC).
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Parameter

Condition

Column

C18 semi-preparative column (e.g., 10 mm X
250 mm, 5 pm)

Mobile Phase A

0.1% TFA in water

Mobile Phase B

0.1% TFA in acetonitrile

Gradient 10-60% B over 40 minutes
Flow Rate 4 mL/min
Detection 220 nm

o Dissolve the crude peptide in a minimal amount of mobile phase A.

e Filter the solution through a 0.45 um syringe filter.

e Inject the sample onto the HPLC column.

o Collect fractions corresponding to the major peak.

e Analyze the purity of the collected fractions by analytical RP-HPLC.

» Pool the pure fractions and lyophilize to obtain the final purified PGLa peptide as a white

powder.

Analysis by Mass Spectrometry

The identity of the purified PGLa peptide is confirmed by mass spectrometry.

Analysis

Expected Result

Molecular Weight (Monoisotopic)

1967.25 Da

Molecular Weight (Average)

1968.45 Da[1][2]

Molecular Formula

C88H162N26022S[1][2]
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Diagrams
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Caption: Workflow for the solid-phase synthesis of PGLa peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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